![molecular formula C13H19NOS B7499703 N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide](/img/structure/B7499703.png)
N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide, also known as CX614, is a potent ampakine drug that has been extensively studied for its potential therapeutic applications. Ampakines are a class of compounds that modulate the activity of AMPA receptors in the brain, which are involved in the regulation of synaptic plasticity and memory formation. CX614 has been shown to enhance cognitive function in animal models and has been investigated as a potential treatment for a variety of neurological disorders.
Mechanism of Action
The mechanism of action of N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide involves the modulation of AMPA receptors in the brain. AMPA receptors are involved in the regulation of synaptic plasticity, which is the ability of synapses to change their strength in response to activity. This compound enhances the activity of AMPA receptors, leading to increased synaptic plasticity and improved cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. It increases the release of neurotransmitters such as glutamate and acetylcholine, which are involved in memory formation and cognitive function. It also increases the expression of certain proteins that are important for synaptic plasticity and memory formation.
Advantages and Limitations for Lab Experiments
One of the advantages of N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide is its ability to enhance cognitive function and memory formation in animal models. This makes it a useful tool for studying the mechanisms underlying these processes. However, one limitation of this compound is its relatively short half-life, which can make it difficult to administer in experiments.
Future Directions
There are a number of future directions for research on N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide. One area of interest is its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as a cognitive enhancer in healthy individuals. Further research is needed to fully understand the mechanisms underlying the effects of this compound and to identify any potential side effects or limitations.
Synthesis Methods
The synthesis of N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide involves the reaction of cyclohexylmethylamine with thiophene-2-carboxylic acid, followed by the addition of methyl chloroacetate and subsequent cyclization to form the final product. The synthesis has been optimized to yield high purity and high yield of this compound.
Scientific Research Applications
N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide has been extensively studied in animal models for its potential therapeutic applications. It has been shown to enhance cognitive function and memory formation in various behavioral tests. This compound has also been investigated as a potential treatment for a variety of neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia.
Properties
IUPAC Name |
N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NOS/c1-14(11-6-3-2-4-7-11)13(15)10-12-8-5-9-16-12/h5,8-9,11H,2-4,6-7,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATWWSCWIRXJLIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCCC1)C(=O)CC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.